Cas no 1804174-40-0 (1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one
• CAS No: 1804174-40-0
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4974526
• Update Time: 2025-06-10

1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one

• Inchi： 1S/C10H9BrClFO/c11-5-9(14)4-8-2-1-7(6-12)3-10(8)13/h1-3H,4-6H2
• InChI Key： BGFFHXQWLLIVOX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CCl)=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one (CAS No. 1804174-40-0)

In the realm of organic synthesis intermediates, 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one (CAS No. 1804174-40-0) stands out as a versatile compound with significant applications in pharmaceutical and agrochemical research. This halogenated aromatic ketone is increasingly sought after due to its unique structural properties, which enable it to serve as a key building block in the synthesis of complex molecules. Researchers and industry professionals are particularly interested in its reactivity and selectivity, which make it invaluable for cross-coupling reactions and functional group transformations.

The growing demand for high-purity intermediates in drug discovery has placed compounds like 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one in the spotlight. Its CAS No. 1804174-40-0 is frequently queried in scientific databases, reflecting its importance in medicinal chemistry. Recent trends indicate a surge in searches related to sustainable synthesis methods and green chemistry applications for such intermediates. This aligns with the global push towards environmentally friendly and cost-effective production processes, making the compound a topic of interest for both academic and industrial researchers.

One of the most notable features of 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one is its structural adaptability. The presence of both bromine and chloromethyl groups allows for diverse chemical modifications, enabling the creation of tailored molecules for specific applications. This characteristic is particularly relevant in the development of targeted therapies and precision agriculture solutions, where customized chemical structures are essential. The compound's fluorophenyl moiety further enhances its utility, offering improved binding affinity and metabolic stability in biological systems.

From a synthetic chemistry perspective, CAS No. 1804174-40-0 is often discussed in the context of palladium-catalyzed reactions and nucleophilic substitutions. These reactions are critical for constructing complex heterocycles and biologically active compounds. The compound's compatibility with various catalytic systems and reaction conditions makes it a favorite among chemists working on innovative drug candidates. Additionally, its role in material science is gaining attention, particularly in the design of advanced polymers and functional materials with specific electronic or mechanical properties.

Quality control and analytical characterization of 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one are paramount for ensuring its efficacy in research and production. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's stability under various conditions is another area of interest, as it impacts storage, handling, and application protocols. These factors are crucial for laboratories and manufacturers aiming to maintain consistent performance and reproducible results.

In conclusion, 1-Bromo-3-(4-(chloromethyl)-2-fluorophenyl)propan-2-one (CAS No. 1804174-40-0) is a multifunctional intermediate with broad applicability across scientific disciplines. Its unique chemical properties, combined with the growing emphasis on sustainable chemistry and precision synthesis, ensure its continued relevance in cutting-edge research. As the scientific community explores new frontiers in drug development and material innovation, this compound is poised to play a pivotal role in shaping future advancements.